Cas no 1206249-13-9 (tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate
• CAS No: 1206249-13-9
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 2119308
• PubChem ID: 86680796
• Update Time: 2025-06-10

tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-bromo-4-methylpyridin-2-ylcarbamate
• HHYGTBOYLFFDIX-UHFFFAOYSA-N
• tert-butyl 6-bromo-4-methylpyridine-2-ylcarbamate
• tert-butyl (6-bromo-4-methylpyridin-2-yl)carbamate
• CID 86680796
• Carbamic acid, N-(6-bromo-4-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate

• Inchi： 1S/C11H15BrN2O2/c1-7-5-8(12)13-9(6-7)14-10(15)16-11(2,3)4/h5-6H,1-4H3,(H,13,14,15)
• InChI Key： HHYGTBOYLFFDIX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Topological Polar Surface Area: 51.2

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 319.5±42.0 °C(Predicted)
• pka: 11.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate

Professional Introduction to Tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate (CAS No: 1206249-13-9)

Tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate, a compound with the CAS number 1206249-13-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a tert-butyl group attached to a carbamate moiety, which is further linked to a pyridine ring substituted with both bromine and methyl groups. Such a configuration makes it an intriguing candidate for further research and development.

The pyridine core of Tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry. The presence of both bromine and methyl substituents on the pyridine ring enhances its reactivity and binding affinity, making it a valuable scaffold for designing novel bioactive molecules. Recent studies have highlighted the importance of such substituted pyridines in the development of small-molecule inhibitors targeting various biological pathways.

In the realm of drug discovery, Tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate has shown promise as a precursor for synthesizing more complex molecules. The carbamate functional group, in particular, is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in drug candidates. Researchers have been exploring the use of carbamate derivatives to develop treatments for a range of diseases, including neurological disorders and cancer. The tert-butyl group adds stability to the molecule while allowing for further modifications, making it an ideal building block for medicinal chemists.

One of the most exciting aspects of Tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate is its potential application in the development of targeted therapies. The bromine substituent on the pyridine ring can be used to facilitate cross-coupling reactions, which are essential for constructing complex molecular architectures. These reactions are widely employed in the synthesis of pharmaceuticals and have enabled the development of numerous life-saving drugs. The ability to modify this compound further opens up possibilities for creating highly specific inhibitors that can interact with biological targets with high precision.

The pharmaceutical industry has been increasingly interested in developing drugs that can modulate biological pathways by targeting specific enzymes and receptors. Tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate fits well into this paradigm, as its structural features make it suitable for designing molecules that can interact with biological targets in a selective manner. For instance, researchers have been investigating its potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways implicated in various diseases.

Recent advancements in computational chemistry have also contributed to the growing interest in Tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate. Molecular modeling studies have demonstrated that this compound can bind to specific pockets on biological targets with high affinity. These studies provide valuable insights into how the compound interacts with its intended targets and can guide the design of more potent derivatives. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates more efficiently.

The synthesis of Tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyridine precursor, followed by functionalization with bromine and methyl groups. The introduction of the carbamate group is then achieved through nucleophilic substitution or other suitable methods. Each step must be carefully controlled to avoid unwanted side reactions and ensure the desired product is obtained.

In conclusion, Tert-butyl N-(6-bromo-4-methylpyridin-2-yl)carbamate (CAS No: 1206249-13-9) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules, particularly those targeting neurological disorders and cancer. The growing interest in this compound underscores its importance as a building block for future drug candidates. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.